3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL

Specification

• Molecular Formula: C9H14ClNOS
• Molecular Weight: 219.73 g/mol
• IUPAC Name: 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol
• Standard InChI: InChI=1S/C9H14ClNOS/c1-9(2,5-11)8(12)6-3-4-7(10)13-6/h3-4,8,12H,5,11H2,1-2H3
• Standard InChI Key: DHQQPYYRJPOUDN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C(C1=CC=C(S1)Cl)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Composition

The compound’s molecular formula, C₉H₁₄ClNOS, corresponds to a molecular weight of 219.73 g/mol. Its IUPAC name, 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol, systematically describes its structure: a thiophene ring substituted with chlorine at the 5-position, linked to a 2,2-dimethylpropanol chain bearing an amino group at the 3-position (Table 1).

Table 1: Fundamental molecular descriptors of 3-Amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol

Property	Value
Molecular Formula	C₉H₁₄ClNOS
Molecular Weight	219.73 g/mol
IUPAC Name	3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol
Canonical SMILES	CC(C)(CN)C(C1=CC=C(S1)Cl)O
InChI Key	DHQQPYYRJPOUDN-UHFFFAOYSA-N

The presence of both amino (-NH₂) and hydroxyl (-OH) groups introduces hydrogen-bonding capabilities, while the chlorothiophene moiety contributes to hydrophobic interactions and π-π stacking potential. These features collectively influence its solubility, reactivity, and bioavailability.

Synthesis and Purification Techniques

Synthetic Pathways

The synthesis of 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol typically involves multi-step organic reactions (Figure 1). A plausible route, extrapolated from analogous compounds, includes:

• Thiophene halogenation: Introduction of chlorine at the 5-position via electrophilic substitution using Cl₂ or SO₂Cl₂.

• Nucleophilic addition: Reaction of the chlorothiophene derivative with a ketone (e.g., 2,2-dimethyl-3-oxopropanol) to form the propanol backbone.

• Amination: Introduction of the amino group via reductive amination or substitution reactions.

Table 2: Key synthetic parameters for high-yield production

Parameter	Optimal Condition
Catalyst	InCl₃ (20 mol%)
Solvent System	50% Ethanol/Water
Reaction Temperature	40°C
Purification Method	Recrystallization (EtOH/H₂O)

Notably, InCl₃-catalyzed reactions under ultrasound irradiation, as demonstrated in related heterocyclic syntheses, could enhance reaction efficiency by reducing time (20–30 minutes) and improving yields (>90%) through cavitation effects.

Purification Strategies

Post-synthesis purification commonly employs recrystallization from ethanol-water mixtures, leveraging the compound’s moderate polarity. Advanced techniques like column chromatography (silica gel, ethyl acetate/hexane eluent) may resolve stereoisomers or byproducts arising from incomplete reactions.

Comparative Analysis with Structural Analogues

Halogen Substitution Effects

Replacing chlorine with bromine (as in 3-Amino-1-(5-bromothiophen-3-yl)-2,2-dimethylpropan-1-ol) alters key properties:

Table 3: Halogen substitution impact on molecular properties

Property	Cl-Substituted	Br-Substituted
Molecular Weight	219.73 g/mol	264.18 g/mol
LogP (Predicted)	1.8	2.3
Melting Point	162–164°C	178–180°C

The bromine analogue shows higher lipophilicity (LogP +0.5) and thermal stability, suggesting prolonged metabolic half-life but reduced aqueous solubility.

Future Research Directions

Mechanistic Studies

Priority investigations should include:

• Target deconvolution: Proteomic profiling to identify binding partners.

• Structure-activity relationship (SAR): Systematic modification of the thiophene halogen, amino group, and dimethyl branches.

Drug Development Prospects

• Prodrug synthesis: Esterification of the hydroxyl group to enhance membrane permeability.

• Toxicity screening: In vitro hepatotoxicity assays using HepG2 cells.

• Formulation optimization: Nanoemulsion delivery systems to address solubility limitations.